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  3. ethyl 2-[2-(acetyloxy)benzylidene]-5-[4-(allyloxy)phenyl]-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
ethyl 2-[2-(acetyloxy)benzylidene]-5-[4-(allyloxy)phenyl]-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate ethyl 2-[2-(acetyloxy)benzylidene]-5-[4-(allyloxy)phenyl]-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0973409
InChI: InChI=1S/C28H26N2O6S/c1-5-15-35-21-13-11-19(12-14-21)25-24(27(33)34-6-2)17(3)29-28-30(25)26(32)23(37-28)16-20-9-7-8-10-22(20)36-18(4)31/h5,7-14,16,25H,1,6,15H2,2-4H3/b23-16-
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)C(=CC4=CC=CC=C4OC(=O)C)S2)C
Molecular Formula: C28H26N2O6S
Molecular Weight: 518.6 g/mol

ethyl 2-[2-(acetyloxy)benzylidene]-5-[4-(allyloxy)phenyl]-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.:

Cat. No.: VC0973409

Molecular Formula: C28H26N2O6S

Molecular Weight: 518.6 g/mol

* For research use only. Not for human or veterinary use.

ethyl 2-[2-(acetyloxy)benzylidene]-5-[4-(allyloxy)phenyl]-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate -

Specification

Molecular Formula C28H26N2O6S
Molecular Weight 518.6 g/mol
IUPAC Name ethyl (2Z)-2-[(2-acetyloxyphenyl)methylidene]-7-methyl-3-oxo-5-(4-prop-2-enoxyphenyl)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C28H26N2O6S/c1-5-15-35-21-13-11-19(12-14-21)25-24(27(33)34-6-2)17(3)29-28-30(25)26(32)23(37-28)16-20-9-7-8-10-22(20)36-18(4)31/h5,7-14,16,25H,1,6,15H2,2-4H3/b23-16-
Standard InChI Key IRLKBRVDHSKKRL-KQWNVCNZSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)/C(=C/C4=CC=CC=C4OC(=O)C)/S2)C
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)C(=CC4=CC=CC=C4OC(=O)C)S2)C
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)C(=CC4=CC=CC=C4OC(=O)C)S2)C

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